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Compound of Interest

Compound Name: 2-Nitroadamantane

Cat. No.: B056112 Get Quote

In-Depth Technical Guide: 2-Nitroadamantane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-nitroadamantane, detailing its

physicochemical properties, synthesis, and potential biological relevance. The information is

structured to be a valuable resource for researchers in medicinal chemistry, pharmacology, and

materials science.

Core Molecular Data
2-Nitroadamantane is a nitrated derivative of adamantane, a rigid tricyclic hydrocarbon. Its

core physicochemical properties are summarized below.

Property Value Source

Molecular Formula C₁₀H₁₅NO₂ PubChem

Molecular Weight 181.23 g/mol PubChem[1]

IUPAC Name 2-nitroadamantane PubChem[1]

CAS Number 54564-31-7 PubChem[1]
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The synthesis of 2-nitroadamantane can be achieved through the nitration of adamantane.

While various nitrating agents can be employed for adamantane derivatives, a common

approach involves the use of a nitrating mixture.

General Experimental Protocol: Nitration of Adamantane
A general method for the nitration of adamantane involves the use of a mixture of nitric acid

and sulfuric acid or nitronium salts. The following is a representative, though not specific to the

2-isomer, protocol that can be adapted.

Materials:

Adamantane

Fuming nitric acid

Acetic anhydride

Dichloromethane (CH₂Cl₂)

Sodium bicarbonate (NaHCO₃) solution (5%)

Magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Condenser

Separatory funnel

Procedure:

In a flame-dried round-bottom flask equipped with a magnetic stirrer and condenser, dissolve

adamantane in a suitable solvent such as dichloromethane.

Prepare the nitrating agent. A mixture of nitric acid and acetic anhydride is a potential system

for this reaction.
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Cool the adamantane solution in an ice bath.

Slowly add the nitrating agent to the adamantane solution with constant stirring. The

temperature should be carefully monitored and maintained.

After the addition is complete, allow the reaction to stir at a controlled temperature for a

specified period. The progress of the reaction can be monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, quench the reaction by carefully pouring the mixture over ice.

Transfer the mixture to a separatory funnel and wash the organic layer successively with

cold water and a 5% aqueous NaHCO₃ solution to neutralize any remaining acid.

Dry the organic layer over anhydrous MgSO₄.

Filter off the drying agent and remove the solvent under reduced pressure to obtain the

crude product.

The crude product, a mixture of nitrated adamantane isomers, can be purified using column

chromatography to isolate 2-nitroadamantane.

Spectroscopic Data
Characterization of 2-nitroadamantane is typically performed using various spectroscopic

techniques.
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Spectroscopic Data Description

¹³C NMR

Data available on PubChem, acquired on a

Bruker WH-90 instrument.[1] Specific peak

assignments require further analysis.

GC-MS

Mass spectrometry data is available through the

NIST Mass Spectrometry Data Center and

SpectraBase.[1]

IR Spectroscopy

Expected to show characteristic peaks for C-H

(alkane) and N-O (nitro group) stretching

vibrations.

Potential Biological Pathways and Significance
While specific signaling pathways for 2-nitroadamantane are not extensively documented, the

metabolism of related nitroalkanes and the biological activities of adamantane derivatives

provide a basis for postulating its potential biological interactions. Adamantane derivatives are

known for their applications in medicine, including antiviral and neurological treatments. The

introduction of a nitro group can significantly alter the pharmacological profile of a molecule.

The metabolic fate of nitroalkanes often involves a nitroreduction pathway. This process can

lead to the formation of various metabolites, including the corresponding amines, and can

influence the compound's biological activity and toxicity.

Below is a conceptual workflow illustrating the synthesis and characterization of 2-
nitroadamantane, as well as a potential metabolic pathway.
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Synthesis, Characterization, and Potential Metabolism of 2-Nitroadamantane.

The adamantane cage is a lipophilic moiety that can facilitate the passage of drugs through

biological membranes. The introduction of functional groups like the nitro group can modulate

this property and introduce new biological activities. For instance, some adamantane

derivatives have been investigated for their ability to modulate insulin release and for their

cytotoxic properties against cancer cell lines. The nitroaromatic group, in some contexts, has

been implicated in mechanisms of toxicity involving mitochondrial dysfunction. Further research

is necessary to elucidate the specific biological roles of 2-nitroadamantane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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